Cas no 1076-22-8 (3-Methylxanthine)

3-Methylxanthine is a naturally occurring methylated xanthine derivative exhibiting enhanced pharmacokinetic properties compared to its unsubstituted counterpart. Its improved bioavailability and increased lipophilicity facilitate more efficient cellular uptake, contributing to optimized therapeutic efficacy in various applications, including research and development of medicinal compounds.
3-Methylxanthine structure
3-Methylxanthine structure
Product Name:3-Methylxanthine
CAS No:1076-22-8
MF:C6H6N4O2
MW:166.1374
MDL:MFCD00005580
CID:40683
PubChem ID:70639
Update Time:2025-12-17

3-Methylxanthine Chemical and Physical Properties

Names and Identifiers

    • 3-methylxanthine
    • AKOS NCG-0058
    • 2,6-DIHYDROXY-3-METHYLPURINE
    • 3,7-dihydro-3-methyl-1H-purine-2,6-dione
    • 3-METHYLXANTHINE XANTHINE DERIVATIVE
    • 3-METHYLXANTHINE CRYSTALLINE
    • 3-methyl-7H-purine-2,6-dione
    • 3-methyl-1H-purine-2,6(3H,7H)-dione
    • 1H-PURINE-2,6-DIONE,3,9-DIHYDRO-3-METHYL-
    • 3,7-dihydro-3-methyl-1h-purine-6-dione
    • 3-METHYL-2,3,6,9-TETRAHYDRO-1H-PURINE-2,6-DIONE
    • 3-Methylxanthine-[13C4,15N3]
    • 3-Methyl-3,7-dihydro-1H-purine-2,6-dione
    • Linaint-E
    • 3-Methylxantine
    • 3-Methy-xanthine
    • 3-methyl-xanthin
    • 3-methyl-7H-xanthine
    • 3-methyl-9H-xanthine
    • Theophylline Impurity B
    • 3-METHYLXANTHINE 98+%
    • Xanthine, 3-methyl-
    • 3 MX
    • 3-METHYL XANTHINE
    • 1H-Purine-2,6-dione, 3,7-dihydro-3-methyl-
    • 3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
    • WS6X982OEC
    • GMSNIKWWOQHZGF-UHFFFAOYSA-N
    • 3-Methyl-3,9-dihydro-purine-2,6-dione
    • AKOS006221835
    • Oprea1_233226
    • SPBio_000423
    • DS-1280
    • CCRIS 5817
    • 3-methyl-9H-purine-2,6-dione
    • AKOS004120009
    • KBio2_002422
    • s6186
    • Spectrum2_000502
    • Z1741977122
    • 3-methyl-3,9-dihydro-2H,6H-purine-2,6-dione
    • 3-methyl-xanthine
    • A801730
    • Spectrum4_001571
    • Q27888118
    • Spectrum3_001652
    • NS00005277
    • 2-oxo-3-methylhypoxanthine
    • 3-methyl-7H-purine-2,6-dione;3-Methylxanthine
    • 3-methyl-3,7(9)-dihydro-purine-2,6-dione
    • KBio3_002623
    • UNII-WS6X982OEC
    • NSC 515466
    • HY-50723
    • W-108741
    • BSPBio_003403
    • SY031706
    • PENTOXIFYLLINE IMPURITY B [EP IMPURITY]
    • AKOS002272340
    • PD001242
    • 1-METHYLXANTHINE (1-MX)
    • KBioGR_002122
    • 3-Methylxanthine, 98%
    • THEOPHYLLINE IMPURITY B [EP IMPURITY]
    • 3-Methyl-3,9-dihydro-purine-2,6-dione(3-methyl xanthine)
    • SCHEMBL237146
    • SpecPlus_000737
    • DTXSID90148107
    • M2073
    • 3,9-dihydro-3-methyl-1H-purine-2,6-dione
    • Linagliptin Intermediates
    • 3-methyl-3,7-dihydropurine-2,6-dione
    • J-505016
    • KBio2_007558
    • NCGC00095330-02
    • N(1)-demethyltheophylline
    • Spectrum_001898
    • CS-W020049
    • EINECS 214-058-1
    • 3-Methyl-3,9-dihydro-1H-purine-2,6-dione
    • 3-Methyl-3,7-dihydro-1H-purine-2,6-dione (3-Methylxanthine)
    • 1076-22-8
    • CHEMBL619
    • BDBM50001515
    • CHEBI:62208
    • NSC515466
    • MFCD00005580
    • SPECTRUM1504182
    • NCGC00095330-01
    • 3-Methyl-3,7-dihydro-purine-2,6-dione
    • KBio1_001777
    • EN300-212022
    • KBio2_004990
    • NSC-515466
    • 1H-Purine-2, 3,7-dihydro-3-methyl-
    • Spectrum5_001544
    • BIDD:GT0266
    • SCHEMBL8663339
    • KBioSS_002428
    • FT-0616197
    • 3-methyl-1H-purine-2,6(3H,9H)-dione
    • CHEBI:62207
    • DivK1c_006833
    • GEO-01981
    • CCG-39565
    • AM20080030
    • Oprea1_288071
    • WLN: T56 BM DN FNVMVJ F1
    • 3-Methyl-3,9-dihydro-1H-purine-2,6-dione #
    • BCP18161
    • THEOPHYLLINE MONOHYDRATE IMPURITY B [EP IMPURITY]
    • NCGC00178088-01
    • PENTOXIFYLLINE IMPURITY B (EP IMPURITY)
    • THEOPHYLLINE MONOHYDRATE IMPURITY B (EP IMPURITY)
    • THEOPHYLLINE IMPURITY B (EP IMPURITY)
    • CHEBI:62205
    • STK776266
    • 3-methylxanthines
    • DTXCID8070598
    • 1H-Purine-2,6-dione, 3,7-dihydro-3-methyl-(9CI)
    • purine-2,6(1H,3H)-dione, 3-methyl-
    • BBL012772
    • DB-040769
    • 3-Methylxanthine
    • MDL： MFCD00005580
    • Inchi： 1S/C6H6N4O2/c1-10-4-3(7-2-8-4)5(11)9-6(10)12/h2H,1H3,(H,7,8)(H,9,11,12)
    • InChI Key： GMSNIKWWOQHZGF-UHFFFAOYSA-N
    • SMILES： O=C1C2=C(N=CN2)N(C)C(N1)=O

Computed Properties

  • Exact Mass: 166.04900
  • Monoisotopic Mass: 166.049
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 11
  • XLogP3: -0.7
  • Topological Polar Surface Area: 78.1

Experimental Properties

  • Color/Form: Powder
  • Density: 1.4434 (rough estimate)
  • Melting Point: >300 °C (lit.)
  • Boiling Point: 294.33°C (rough estimate)
  • Flash Point: 148.8°C
  • Refractive Index: 1.6700 (estimate)
  • Water Partition Coefficient: Insoluble in water.
  • PSA: 83.54000
  • LogP: -1.05010
  • Solubility: Not determined

3-Methylxanthine Security Information

  • Symbol: GHS07
  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H302
  • Warning Statement： P260-P314-P501
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：1
  • Hazard Category Code： 22
  • Safety Instruction： S22-S24/25
  • RTECS：ZD8750000
  • Hazardous Material Identification： Xn
  • Safety Term：S22;S24/25
  • Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
  • Risk Phrases：R22

3-Methylxanthine Customs Data

  • HS CODE：2942000000
  • Customs Data：

    China Customs Code:

    2942000000

3-Methylxanthine Pricemore >>

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3-Methylxanthine Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1076-22-8)3-Methylxanthine
Order Number:A801730
Stock Status:in Stock
Quantity:50g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:38
Price ($):191.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:1076-22-8)3-Methylxanthine
Order Number:sfd14422
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:36
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:1076-22-8)3-甲基黄嘌呤
Order Number:LE25938564;LE14725
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:53
Price ($):discuss personally
Email:18501500038@163.com

3-Methylxanthine Spectrogram

1H NMR 300 MHz DMSO
1H NMR
13C NMR
13C NMR

3-Methylxanthine Related Literature

Related Categories

1076-22-8 (3-Methylxanthine) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:1076-22-8)3-Methylxanthine
A801730
Purity:99%
Quantity:50g
Price ($):191.0
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:1076-22-8)3-Methylxanthine
sfd14422
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email